Cas no 1127366-73-7 (Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester)

• Product Name: Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester
• CAS No: 1127366-73-7
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 6532694
• Update Time: 2025-06-12

Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester
• Ethyl 6-methyl-4-oxo-4,5-dihydroisoxazolo[5,4-d]pyrimidine-3-carboxylate

• Inchi： 1S/C9H9N3O4/c1-3-15-9(14)6-5-7(13)10-4(2)11-8(5)16-12-6/h3H2,1-2H3,(H,10,11,13)
• InChI Key： SZBIXIYJPUEOHD-UHFFFAOYSA-N
• SMILES： C1(C)NC(=O)C2C(C(OCC)=O)=NOC=2N=1

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 445.6±55.0 °C(Predicted)
• pka: -1.60±0.20(Predicted)

Additional information on Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester

Comprehensive Overview of Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester (CAS No. 1127366-73-7)

The compound Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid, 4,5-dihydro-6-methyl-4-oxo-, ethyl ester (CAS No. 1127366-73-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an isoxazole fused with a pyrimidine ring, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in inflammation and oncology. The presence of the ethyl ester group enhances its bioavailability, a critical factor in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like Isoxazolo[5,4-d]pyrimidine derivatives has surged, driven by advancements in targeted therapy and personalized medicine. This compound's CAS No. 1127366-73-7 is frequently searched in academic databases and patent filings, reflecting its growing importance. Its structural similarity to purine bases also opens doors for applications in nucleotide mimicry, a hot topic in antiviral and anticancer research. The 4,5-dihydro-6-methyl-4-oxo moiety further contributes to its reactivity, enabling diverse synthetic modifications.

From a synthetic chemistry perspective, Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid ethyl ester serves as a versatile intermediate. Its isoxazole-pyrimidine hybrid structure allows for regioselective functionalization, making it a favorite among medicinal chemists. Recent publications highlight its role in developing kinase inhibitors, a class of therapeutics dominating oncology pipelines. The compound's ethyl ester functionality also facilitates prodrug strategies, addressing solubility challenges in drug formulation—a recurring theme in pharmaceutical forums.

Environmental and sustainability concerns have put green chemistry at the forefront of organic synthesis. Interestingly, CAS 1127366-73-7 has been studied in the context of atom-economical reactions, aligning with the industry's shift toward eco-friendly protocols. Its stability under mild conditions makes it suitable for microwave-assisted and flow chemistry applications, two trending methodologies in process optimization. Researchers are also exploring enzymatic routes to synthesize this pyrimidine-isoxazole conjugate, tapping into biocatalysis—a rapidly growing field.

The compound's nomenclature—4,5-dihydro-6-methyl-4-oxo-isoxazolo[5,4-d]pyrimidine-3-carboxylic acid ethyl ester—may seem daunting, but each segment reveals its chemical behavior. The dihydro and oxo groups indicate reducible ketone functionality, while the methyl substitution influences steric interactions. Such details are crucial for computational chemists using AI-driven molecular modeling, a hot topic in pre-clinical research. Patent analysis shows increasing claims around this CAS-registered compound, particularly in combinatorial chemistry libraries.

Analytical characterization of 1127366-73-7 typically involves LC-MS and NMR spectroscopy, with the ethyl ester proton signature serving as a key diagnostic marker. Purity standards for this material often exceed 98%, as demanded by pharmaceutical grade intermediates. The rise of continuous manufacturing has renewed interest in such high-purity heterocyclic building blocks, with regulatory agencies emphasizing quality-by-design (QbD) principles. This aligns with searches for "GMP-compliant synthetic intermediates" in industry databases.

In material science, the planar isoxazolo[5,4-d]pyrimidine core shows promise in organic electronics. Its conjugated system and ability to form coordination complexes are being explored for OLED applications—a sector experiencing exponential growth. The carboxylic acid ethyl ester derivative offers solubility advantages over parent heterocycles, addressing processing challenges in thin-film deposition. Such multidisciplinary applications make CAS 1127366-73-7 a recurring subject in cross-disciplinary research collaborations.

Safety data sheets for this compound emphasize standard laboratory precautions, with no extreme hazards reported—a factor contributing to its adoption in high-throughput screening. Stability studies indicate compatibility with common organic solvents, though moisture-sensitive storage is recommended for long-term preservation. These practical aspects are frequently queried in chemical vendor FAQs, reflecting end-user priorities in procurement decisions.

Looking ahead, Isoxazolo[5,4-d]pyrimidine-3-carboxylic acid ethyl ester is poised to maintain its relevance as structural diversity gains importance in lead optimization. Its presence in fragment-based drug discovery campaigns underscores this trend. With the pharmaceutical industry's focus on undruggable targets, such privileged scaffolds offer strategic advantages—a point emphasized in recent investor reports on small-molecule therapeutics.